Cas no 126534-36-9 ((1S)-1-(2,5-Difluoro-phenyl)-ethanol)

• Product Name: (1S)-1-(2,5-Difluoro-phenyl)-ethanol
• CAS No: 126534-36-9
• MF: C₈H₈F₂O
• MW: 158.145329475403
• MDL: MFCD09863773
• CID: 4584302
• PubChem ID: 25324424
• Update Time: 2025-05-19

(1S)-1-(2,5-Difluoro-phenyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,5-difluorophenyl)ethanol
• (1S)-1-(2,5-Difluorophenyl)ethan-1-ol
• (1S)-1-(2,5-Difluoro-phenyl)-ethanol

• MDL： MFCD09863773
• Inchi： 1S/C8H8F2O/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： RCPAVJXGLFKACE-YFKPBYRVSA-N
• SMILES： [C@@H](O)(C1=CC(F)=CC=C1F)C

Computed Properties

• Exact Mass: 158.05432120g/mol
• Monoisotopic Mass: 158.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(2,5-Difluoro-phenyl)-ethanol

Professional Introduction to (1S)-1-(2,5-Difluoro-phenyl)-ethanol (CAS No. 126534-36-9)

(1S)-1-(2,5-Difluoro-phenyl)-ethanol, identified by its Chemical Abstracts Service number CAS No. 126534-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chiral center and fluoro-substituted aromatic ring, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both fluorine atoms at the 2 and 5 positions on the phenyl ring enhances its metabolic stability and binding affinity, which are critical factors in drug design.

The synthesis of (1S)-1-(2,5-Difluoro-phenyl)-ethanol involves a series of well-defined chemical transformations that highlight the importance of stereocontrol and regioselectivity. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity and yield. These techniques not only underscore the compound's synthetic challenge but also demonstrate the progress in modern organic chemistry.

In recent years, (1S)-1-(2,5-Difluoro-phenyl)-ethanol has been explored as a key building block in the synthesis of biologically active molecules. Its structural motif is found in several drug candidates that are currently undergoing preclinical or clinical evaluations. The fluoro-substituents play a pivotal role in modulating pharmacokinetic properties, such as bioavailability and half-life, which are essential for the efficacy and safety of pharmaceuticals.

One of the most compelling aspects of (1S)-1-(2,5-Difluoro-phenyl)-ethanol is its potential application in the development of central nervous system (CNS) therapeutics. Studies have shown that compounds incorporating this scaffold exhibit promising activity against neurological disorders, including Alzheimer's disease and Parkinson's disease. The ability to fine-tune the pharmacological profile by modifying substituents on the phenyl ring offers a versatile platform for drug discovery.

Furthermore, the chiral nature of (1S)-1-(2,5-Difluoro-phenyl)-ethanol has led to investigations into its role as a ligand in asymmetric catalysis. Researchers have leveraged its stereochemistry to develop novel catalysts that can facilitate highly enantioselective transformations, which are crucial for producing optically active pharmaceuticals with minimal racemization.

The pharmaceutical industry has also recognized the significance of fluorinated aromatic compounds like (1S)-1-(2,5-Difluoro-phenyl)-ethanol due to their enhanced binding interactions with biological targets. Fluorine atoms can improve receptor affinity and resistance to metabolic degradation, making such compounds attractive for medicinal chemistry applications. Recent patents and scientific literature highlight several innovative derivatives of this compound that show significant promise in treating inflammatory diseases and infectious disorders.

From a synthetic chemistry perspective, the preparation of (1S)-1-(2,5-Difluoro-phenyl)-ethanol exemplifies the integration of modern catalytic techniques with traditional organic synthesis strategies. The use of transition metal catalysts has enabled efficient functionalization of the aromatic ring while maintaining high selectivity. This underscores the importance of innovative methodologies in streamlining complex synthetic routes.

As research continues to uncover new applications for (1S)-1-(2,5-Difluoro-phenyl)-ethanol, its significance in medicinal chemistry is likely to grow. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide. The compound's unique structural features offer a rich ground for further exploration, ensuring its continued relevance in drug discovery initiatives.